![molecular formula C21H23FN2O4S B2645297 (3-((4-Fluorophenoxy)methyl)azetidin-1-yl)(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone CAS No. 2034540-25-3](/img/structure/B2645297.png)
(3-((4-Fluorophenoxy)methyl)azetidin-1-yl)(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3-((4-Fluorophenoxy)methyl)azetidin-1-yl)(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone is a useful research compound. Its molecular formula is C21H23FN2O4S and its molecular weight is 418.48. The purity is usually 95%.
BenchChem offers high-quality (3-((4-Fluorophenoxy)methyl)azetidin-1-yl)(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-((4-Fluorophenoxy)methyl)azetidin-1-yl)(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Research demonstrates the synthesis of complex boric acid ester intermediates, highlighting a method involving a three-step substitution reaction. The compounds' structures were confirmed through FTIR, 1H and 13C NMR spectroscopy, mass spectrometry, and X-ray diffraction. Density Functional Theory (DFT) was employed to analyze the molecular structures, providing insights into the compounds' physicochemical properties and potential for further chemical development (Huang et al., 2021).
Formulation Development for Improved Bioavailability
Research into the formulation of poorly water-soluble compounds for clinical studies has led to the development of solubilized, precipitation-resistant formulations. Such formulations have shown to achieve higher plasma concentrations in vivo, suggesting the significance of this compound in enhancing drug delivery and efficacy in treating conditions like arrhythmia (Burton et al., 2012).
Pharmacological Applications
Investigations into the pharmacological properties of related compounds have identified potential applications in treating diseases such as Parkinson's disease, through the synthesis of PET agents for imaging LRRK2 enzyme, and offering insights into the development of new therapeutic agents (Wang et al., 2017).
Antimicrobial and Antitubercular Activities
The compound and its derivatives have been evaluated for their antimicrobial activities against various bacterial and fungal strains, as well as in vitro antituberculosis activity against Mycobacterium tuberculosis. This research highlights the compound's potential as a basis for developing antibacterial and antituberculosis drugs (Chandrashekaraiah et al., 2014).
properties
IUPAC Name |
[3-[(4-fluorophenoxy)methyl]azetidin-1-yl]-(4-pyrrolidin-1-ylsulfonylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN2O4S/c22-18-5-7-19(8-6-18)28-15-16-13-23(14-16)21(25)17-3-9-20(10-4-17)29(26,27)24-11-1-2-12-24/h3-10,16H,1-2,11-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTBZHKORIWJCPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N3CC(C3)COC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.